Cas no 1021220-83-6 (3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide)

• Product Name: 3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide
• CAS No: 1021220-83-6
• MF: C₂₇H₃₂N₄O₃S
• MW: 492.632985115051
• CID: 6265731
• PubChem ID: 42438606
• Update Time: 2025-05-20

3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide
• 3,3-diphenyl-N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]propanamide
• VU0641528-1
• 3,3-diphenyl-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)propanamide
• AKOS024506264
• 1021220-83-6
• F5315-0028
• SR-01000922169
• SR-01000922169-1

• Inchi： 1S/C27H32N4O3S/c32-27(22-25(23-10-3-1-4-11-23)24-12-5-2-6-13-24)29-16-9-21-35(33,34)31-19-17-30(18-20-31)26-14-7-8-15-28-26/h1-8,10-15,25H,9,16-22H2,(H,29,32)
• InChI Key： NQOMHRPWFKKMKZ-UHFFFAOYSA-N
• SMILES： S(CCCNC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O)(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 492.21951207g/mol
• Monoisotopic Mass: 492.21951207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide

Research Brief on 3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide (CAS: 1021220-83-6)

In recent years, the compound 3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide (CAS: 1021220-83-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a diphenylpropanamide core coupled with a sulfonylpiperazine moiety suggests its relevance in modulating biological targets, particularly in the central nervous system (CNS) and oncology.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One key area of investigation is its interaction with serotonin and dopamine receptors, which are critical in the treatment of psychiatric disorders such as schizophrenia and depression. Preliminary in vitro and in vivo data indicate that 3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide exhibits high affinity for specific receptor subtypes, suggesting its potential as a novel therapeutic agent.

Another notable aspect of this compound is its role in cancer research. Researchers have explored its efficacy as an inhibitor of protein-protein interactions (PPIs) involved in tumor progression. The sulfonylpiperazine group is believed to enhance the compound's ability to disrupt these interactions, thereby inhibiting cancer cell proliferation. Recent findings from cell-based assays and xenograft models have demonstrated its anti-tumor activity, particularly in breast and lung cancer cell lines.

The synthesis and optimization of 3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient routes to produce this compound with higher yields and purity. These improvements are critical for scaling up production for preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and metabolic stability.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed to ensure its suitability for human trials. Ongoing research aims to overcome these hurdles by employing advanced drug delivery systems and conducting comprehensive safety assessments.

In conclusion, 3,3-diphenyl-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)propanamide represents a compelling candidate for further investigation in both CNS disorders and oncology. Its unique chemical structure and demonstrated biological activity underscore its potential as a multifunctional therapeutic agent. Future studies will likely focus on optimizing its pharmacological profile and advancing it through the drug development pipeline.